Cas no 1136932-34-7 (Cycloprop[2,3]indeno[5,6-b]furan-2(4H)-one,5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,(4aS,5R,5aS,6aR,6bS)-)

• Product Name: Cycloprop[2,3]indeno[5,6-b]furan-2(4H)-one,5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,(4aS,5R,5aS,6aR,6bS)-
• CAS No: 1136932-34-7
• Molecular Formula: C₁₇H₂₀O₅
• Molecular Weight: 304.33800
• CID: 97747
• PubChem ID: 91885103

Cycloprop[2,3]indeno[5,6-b]furan-2(4H)-one,5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,(4aS,5R,5aS,6aR,6bS)- Properties

Names and Identifiers

• Cycloprop[2,3]indeno[5,6-b]furan-2(4H)-one,5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,(4aS,5R,5aS,6aR,6bS)-
• [(4aS,5R,5aS,6aR,6bS)-3-(Hydroxymethyl)-6b-methyl-2-oxo-2,4,4a,5, 5a,6,6a,6b-octahydrocyclopropa[2,3]indeno[5,6-b]furan-5-yl]methyl acetate
• Cycloprop[2,3]indeno[5,6-b]furan-2(4H)-one,5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(...
• Cycloprop[2,3]indeno[5,6-b]furan-2(4H)-one,5-[(acetyloxy)methyl]-4a,5,5a,6,6a,6b-hexahydro-3-(hydroxymethyl)-6b-methyl-,(4aS,
• Shizukanolide H
• Shizukanolide H.
• 13-Hydroxychloranthalactone C
• [ "13-Hydroxychloranthalactone C" ]
• FS-10161
• CHEMBL4176372
• [(1S,9S,10R,12S,13R)-4-(hydroxymethyl)-9-methyl-5-oxo-6-oxatetracyclo[7.4.0.03,7.010,12]trideca-3,7-dien-13-yl]methyl acetate
• ((4AS,5R,5aS,6aR,6bS)-3-(hydroxymethyl)-6b-methyl-2-oxo-2,4,4a,5,5a,6,6a,6b-octahydrocyclopropa[2,3]indeno[5,6-b]furan-5-yl)methyl acetate
• AKOS032961682
• 1136932-34-7

• InChIKey： SVHYJRPBSSMUDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20O5/c1-8(19)21-7-12-9-3-13(9)17(2)5-15-10(4-14(12)17)11(6-18)16(20)22-15/h5,9,12-14,18H,3-4,6-7H2,1-2H3
• SMILES： OCC1C(=O)OC2C=1CC1C(C)(C=2)C2CC2C1COC(C)=O

Computed Properties

• Exact Mass: 304.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.13107373g/mol
• Heavy Atom Count: 22
• Complexity: 631
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 1.57120
• PSA: 72.83000
• Boiling Point: 510.9±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 189.9±15.3 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans